N,N-Dimethylbenzylamine

• CAS: 103-83-3
• Synonyms: N,N-Dimethylbenzenemethanamine; 4-[(Dimethylamino)methyl]styrene; Actiron NX 91; Ancamine BDMA; Araldite Accelerator 062; Araldite DY 062; BDMA; Benzyl-N,N-dimethylamine; DY 062; DY 62; Dabco BDMA; Desmorapid DB; Dimethylbenzylamine; Kaolizer 20; N,N
• Molecular Formula: C9H13N; C6H5CH2N(CH3)2; C9H13N
• Molecular Weight: 135.21 g/mol
• SMILES: CN(C)CC1=CC=CC=C1
• InChI: InChI=1S/C9H13N/c1-10(2)8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3
• InChIKey: XXBDWLFCJWSEKW-UHFFFAOYSA-N
• Solubility: 0.09 M; Solubility in water, g/100ml: 1.2 (moderate)

Traditional catalysts often lead to slow cycle times and compromised mechanical properties. N,N-Dimethylbenzylamine (BDMA, CAS 103-83-3) directly addresses these challenges with quantifiable performance gains. - Reduces polyurethane curing times by up to 50% compared to metal catalysts, boosting production throughput. - Enables epoxy matrices with 38 MPa compressive strength and 30% higher tensile strength than conventional alternatives. - Provides a diffusion coefficient two orders of magnitude lower than Tris Phenol-cured systems, critical for containment durability. Supplied with ≥98% purity and reliable global logistics.

N,N-Dimethylbenzylamine (BDMA) Overview

N,N-Dimethylbenzylamine (BDMA, CAS 103-83-3), also known as N-benzyldimethylamine, is an aromatic tertiary amine with the molecular formula C₉H₁₃N. It serves as a versatile nucleophilic catalyst and key intermediate in organic synthesis [1]. Its primary industrial applications leverage its strong basicity and unique benzyl-substituted structure to accelerate polymerization reactions, particularly in the production of polyurethane foams and the curing of epoxy resins . This evidence guide focuses on the quantifiable, comparative performance metrics that distinguish BDMA from alternative catalysts and analogs, providing a data-driven basis for scientific and industrial procurement decisions.

• [1] Wikipedia contributors. (2024). Dimethylbenzylamine. Wikipedia, The Free Encyclopedia. View Source

Why BDMA Is Not Interchangeable

While BDMA is a tertiary amine, its performance in critical applications is not interchangeable with other members of its class. Its specific molecular architecture—a dimethylamino group attached to a benzyl ring—confers a unique balance of basicity, nucleophilicity, and steric profile that directly impacts reaction kinetics and final material properties [1]. For instance, in polyurethane catalysis, the benzyl group influences the catalyst's ability to stabilize transition states differently than purely aliphatic amines like triethylamine . Similarly, in epoxy curing, BDMA exhibits a distinct reactivity profile compared to other common accelerators like 2,4,6-tris(dimethylaminomethyl)phenol (Tris Phenol) or phosphonium salts, leading to significant variations in the cured resin's compressive strength and water resistance [2]. Therefore, selecting a generic 'tertiary amine' without confirming BDMA-specific, quantitative performance data in the target system can result in suboptimal reaction rates, compromised mechanical properties, and product failure. The following evidence section provides the necessary data to substantiate these critical differences.

• [1] Wikipedia contributors. (2024). Dimethylbenzylamine. Wikipedia, The Free Encyclopedia. View Source
• [2] INIS Repository. (n.d.). Effect of catalytic curing agents on the epoxy matrices for immobilization of sodium sulphate bearing ILW waste. International Atomic Energy Agency (IAEA). View Source

BDMA Comparative Performance

Compressive Strength and Barrier vs. Tris Phenol

In epoxy matrices used for nuclear waste immobilization, BDMA was directly compared to the curing agent 2,4,6-tris(dimethylaminomethyl) phenol (Tris Phenol). The matrix cured with BDMA demonstrated a substantially different performance profile, achieving a specific compressive strength of 38 MPa and exhibiting a diffusion coefficient two orders of magnitude lower than matrices cured with the alternative agent [1]. This indicates a significantly denser and less permeable polymer network.

Evidence Dimension	Compressive Strength and Diffusion Coefficient
Target Compound Data	Compressive Strength: 38 MPa; Diffusion Coefficient: Two orders of magnitude lower than alternative matrix
Comparator Or Baseline	2,4,6-tris(dimethylaminomethyl) phenol (Tris Phenol)
Quantified Difference	Achieved 38 MPa compressive strength and a diffusion coefficient that is 100 times lower (two orders of magnitude) compared to the Tris Phenol-cured matrix.
Conditions	Epoxy resin cured with BDMA or Tris Phenol as a catalytic curing agent, loaded with sodium sulfate to simulate intermediate-level waste (ILW).

Why This Matters

For applications requiring high structural integrity and barrier performance, such as protective coatings or encapsulation, the 100-fold improvement in diffusion resistance offered by BDMA is a critical procurement criterion that directly translates to enhanced long-term durability and performance.

• [1] INIS Repository. (n.d.). Effect of catalytic curing agents on the epoxy matrices for immobilization of sodium sulphate bearing ILW waste. International Atomic Energy Agency (IAEA). View Source

Curing Reactivity vs. Phosphonium Salt Catalyst

In the curing of an epoxy siloxane monomer with methylhexahydrophthalic anhydride, the catalytic activity of BDMA was directly compared to that of tetra-n-butylphosphonium o,o-diethylphosphorodithioate (PX-4ET). The study found that the curing reactivity of BDMA was higher than that of PX-4ET, enabling faster processing [1]. This increased reactivity came with a trade-off: the thermal stability of the final polymer was lower when BDMA was used, and PX-4ET caused less thermal discoloration. The optimal catalyst concentration for BDMA was reported as 0.71–0.35 mol% [1].

Evidence Dimension	Curing Reactivity and Thermal Stability
Target Compound Data	Higher curing reactivity; Lower thermal stability of final polymer; Optimum concentration: 0.71–0.35 mol%.
Comparator Or Baseline	tetra-n-butylphosphonium o,o-diethylphosphorodithioate (PX-4ET)
Quantified Difference	BDMA exhibits higher curing reactivity, resulting in faster cure times. The trade-off is lower thermal stability and higher discoloration compared to PX-4ET.
Conditions	Curing of epoxy siloxane monomer (1,3-Bis[2-(3-{7-oxabicyclo[4.1.0]heptyl})ethyl]-tetramethyldisiloxane) with methylhexahydrophthalic anhydride.

Why This Matters

Procurement decisions must balance process speed with final material properties. BDMA is the preferred catalyst when maximizing cure speed is paramount and some thermal discoloration is acceptable, whereas PX-4ET should be selected for applications demanding higher thermal stability and color fidelity.

• [1] Morita, Y. (2005). Curing of epoxy siloxane monomer with anhydride. Journal of Applied Polymer Science, 97(3), 946–951. https://doi.org/10.1002/app.21900 View Source

Tensile Strength Improvement vs. Traditional Catalysts

A comparative analysis of epoxy resin formulations found that those using BDMA as a catalyst achieved a significant enhancement in mechanical properties. Specifically, BDMA-based formulations demonstrated a 30% increase in tensile strength compared to formulations made with traditional catalysts [1]. This performance advantage is attributed to BDMA's ability to promote a more complete and efficient cross-linking reaction.

Evidence Dimension	Tensile Strength
Target Compound Data	30% increase in tensile strength
Comparator Or Baseline	Traditional catalysts (unspecified in source)
Quantified Difference	BDMA-based epoxy formulations achieve 30% higher tensile strength than traditional catalyst-based formulations.
Conditions	Epoxy resin polymerization and curing.

Why This Matters

A 30% improvement in tensile strength is a substantial performance differentiator. For end-users in structural adhesives, composites, and high-performance coatings, this directly translates to stronger, more durable, and more reliable products, making BDMA the catalyst of choice for demanding applications.

• [1] Ohans. (2024). Comparative Analysis Of N,N-Dimethylbenzylamine (Bdma) Against Alternative Catalysts In Polyurethane And Epoxy Systems. View Source

Faster Oxidation Rate vs. N-Methylmorpholine

In a study investigating the N-oxidation of tertiary amines, the experimental rate constant for the oxidation of N,N-dimethylbenzylamine was compared to that of N-methylmorpholine. The data showed that N,N-dimethylbenzylamine is oxidized three times faster in water and two times faster in methanol than N-methylmorpholine . This difference highlights the distinct reactivity of the benzyl-substituted amine.

Evidence Dimension	Oxidation Rate Constant
Target Compound Data	Oxidized 3x faster in water, 2x faster in methanol.
Comparator Or Baseline	N-methylmorpholine
Quantified Difference	N,N-dimethylbenzylamine is oxidized 3 times faster in aqueous solution and 2 times faster in methanol.
Conditions	N-oxidation by hydrogen peroxide in water and methanol.

Why This Matters

This 3-fold difference in oxidation rate is critical for applications where amine stability or reactivity is a key design parameter, such as in pharmaceutical synthesis or formulation. It demonstrates that BDMA's reactivity cannot be approximated by other amines like N-methylmorpholine.

MAO B Structure-Activity Relationship

For research applications involving monoamine oxidase B (MAO B), the binding affinity of N,N-dimethylbenzylamine and its para-substituted analogs has been quantitatively characterized. The study demonstrates that N,N-dimethylbenzylamine analogs act as competitive inhibitors of MAO B [1]. A clear structure-activity relationship was established, showing that the binding affinity (K(i)) decreases predictably with increasing van der Waals volume of the para-substituent, as described by the equation: Log K(i) = -0.97σ + 0.75(0.1 x Vw) - 4.24 [1].

Evidence Dimension	Inhibition Constant (K(i))
Target Compound Data	K(i) values for nine para-substituted analogs were determined and follow a defined SAR.
Comparator Or Baseline	para-substituted N,N-dimethylbenzylamine analogs and α-methylbenzylamine
Quantified Difference	The quantitative SAR equation (Log K(i) = -0.97σ + 0.75(0.1 x Vw) - 4.24) allows for prediction of binding affinity based on substituent properties, a relationship not observed for unsubstituted benzylamine.
Conditions	In vitro enzyme inhibition assay using purified bovine liver MAO B with benzylamine as the substrate.

Why This Matters

For researchers using benzylamine analogs as biochemical tools or drug discovery leads, this quantitative SAR provides a predictive framework for tuning binding affinity and selectivity. This level of detailed, quantitative characterization is essential for rational experimental design and differentiates N,N-dimethylbenzylamine from less well-characterized analogs.

• [1] Edmondson, D. E., et al. (2000). Evidence for alternative binding modes in the interaction of benzylamine analogues with bovine liver monoamine oxidase B. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1479(1-2), 52-58. https://doi.org/10.1016/s0167-4838(00)00055-8 View Source

Thermal Decomposition Benchmark

The thermal stability of N,N-dimethylbenzylamine has been characterized through its decomposition kinetics. The compound is stable up to 200°C, beyond which decomposition occurs primarily via C-N bond cleavage. The activation energy for this thermal decomposition process has been determined to be 120 kJ/mol [1].

Evidence Dimension	Thermal Decomposition Activation Energy
Target Compound Data	Activation Energy = 120 kJ/mol; Stable up to 200°C.
Comparator Or Baseline	No direct comparator provided in source; represents an absolute benchmark for process design.
Quantified Difference	The activation energy for thermal decomposition is 120 kJ/mol.
Conditions	Thermal decomposition studied at temperatures exceeding 200°C.

Why This Matters

This quantitative benchmark is essential for process chemists and engineers designing high-temperature reactions or assessing storage and handling safety. It provides a specific, measurable threshold for predicting BDMA's stability under thermal stress, a key parameter for ensuring process safety and product quality.

• [1] WebQC. (n.d.). Properties of Dimethylbenzylamine. WebQC Chemical Portal. View Source

BDMA Evidence-Based Applications

Epoxy Encapsulation & Barrier Coatings

For applications requiring maximum structural integrity and long-term resistance to water or chemical ingress—such as nuclear waste encapsulation, high-reliability electronic potting, or advanced composite matrices—BDMA is the curing agent of choice. Its demonstrated ability to produce epoxy matrices with 38 MPa compressive strength and a diffusion coefficient two orders of magnitude lower than Tris Phenol-cured alternatives [1] directly addresses critical performance requirements for containment and durability.

Rapid-Cure Epoxy and Polyurethane

When production throughput is a primary economic driver, BDMA's fast reaction kinetics offer a quantifiable advantage. It can reduce polyurethane curing times by up to 50% compared to traditional metal catalysts [1], and in epoxy-anhydride systems, it exhibits higher curing reactivity than alternative catalysts like PX-4ET [2]. This makes BDMA the optimal selection for high-volume manufacturing processes such as industrial coatings, adhesives, and rapid prototyping where cycle time reduction directly impacts profitability.

Structural Adhesives & High-Strength Composites

For applications where mechanical strength is non-negotiable, BDMA-catalyzed epoxy formulations provide a significant performance margin. Comparative data shows that BDMA can enhance the tensile strength of cured epoxy by 30% relative to traditional catalysts [1]. This translates to safer, more durable, and higher-value end products in aerospace, automotive, and construction applications.

MAO B Probe Development & Research

In academic and pharmaceutical research focused on monoamine oxidase B (MAO B), N,N-dimethylbenzylamine and its analogs serve as well-characterized competitive inhibitors. The established quantitative structure-activity relationship (SAR) that correlates para-substituent volume with binding affinity (K(i)) [1] provides a powerful, predictive framework for designing experiments, tuning molecular probes, and understanding enzyme-substrate interactions.

• [1] INIS Repository. (n.d.). Effect of catalytic curing agents on the epoxy matrices for immobilization of sodium sulphate bearing ILW waste. International Atomic Energy Agency (IAEA). View Source
• [2] Organotin. (2025). BDMA Catalyst: Improving Efficiency in Polyurethane Production Processes. View Source
• [3] Morita, Y. (2005). Curing of epoxy siloxane monomer with anhydride. Journal of Applied Polymer Science, 97(3), 946–951. https://doi.org/10.1002/app.21900 View Source
• [4] Ohans. (2024). Comparative Analysis Of N,N-Dimethylbenzylamine (Bdma) Against Alternative Catalysts In Polyurethane And Epoxy Systems. View Source
• [5] Edmondson, D. E., et al. (2000). Evidence for alternative binding modes in the interaction of benzylamine analogues with bovine liver monoamine oxidase B. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1479(1-2), 52-58. https://doi.org/10.1016/s0167-4838(00)00055-8 View Source